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Compound of Interest

Compound Name: LY83583

Cat. No.: B1675718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to determining and utilizing the optimal

concentration of LY83583 for in vitro research. LY83583, a potent inhibitor of soluble guanylate

cyclase (sGC), serves as a critical tool for investigating the nitric oxide (NO)/cyclic guanosine

monophosphate (cGMP) signaling pathway. This document outlines effective concentrations

from published studies, detailed experimental protocols, and visual representations of the

underlying biological and experimental frameworks.

Data Presentation: Effective Concentrations of
LY83583 in Vitro
The optimal concentration of LY83583 is highly dependent on the cell type, experimental

endpoint, and incubation time. The following table summarizes quantitative data from various in

vitro studies to guide initial concentration selection.
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Cell/Tissue
Type

Concentration
Range

Incubation
Time

Observed
Effect

Reference

Rat Aortic and

Kidney Tissues
10 µM 10 minutes

Decreased

intracellular

cGMP by ~65%

and 50%,

respectively.

Human Diploid

Fibroblasts

(HDFs)

1 µM 2 hours

Inhibited sodium

nitroprusside

(SNP)-induced

cGMP synthesis.

[1]

Human Diploid

Fibroblasts

(HDFs)

0.25 - 1.5 µM 3 days
Inhibited cell

proliferation.[1]

HCT116 & DLD1

Colorectal

Cancer Cells

0.25 - 1.5 µM 3 days
Inhibited cell

proliferation.[1]

MCF7 Breast

Cancer Cells
0.25 - 1.5 µM 3 days

Inhibited cell

proliferation.[1]

A-375 Melanoma

Cells
0.25 - 1.5 µM 3 days

Inhibited cell

proliferation.[1]

Primary Cultures

of Olfactory

Neurons

1 µM Variable

Rapidly

decreased cGMP

levels.[2]

Rabbit Aortic

Rings
Not Specified Not Specified

Completely

blocked

acetylcholine-

induced cGMP

increase and

relaxation.[3]
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Porcine Tracheal

Smooth Muscle
10 µM Not Specified

Completely

blocked the

increase in

cGMP induced

by sodium

nitroprusside and

diethylamine-NO.

[4]

Signaling Pathway and Experimental Workflow
Diagrams
To visually represent the mechanisms and procedures discussed, the following diagrams have

been generated using Graphviz.
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Figure 1: LY83583 Mechanism of Action in the sGC-cGMP Pathway
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Figure 2: General Experimental Workflow for In Vitro Studies with LY83583
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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